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Compound of Interest

Compound Name: AS-85

Cat. No.: B8248211 Get Quote

The identity of the substance referenced as "AS-85" could not be definitively established

through publicly available resources. In the interest of ensuring the highest standards of

laboratory safety, it is crucial to obtain a precise identification of the material before any

handling, operational, or disposal procedures are undertaken.

For researchers, scientists, and drug development professionals, the cornerstone of safe

laboratory practice is the accurate identification of all chemical substances. Different materials,

even with similar-sounding names, can have vastly different physical, chemical, and

toxicological properties. Therefore, providing generic safety recommendations without a

confirmed identity for "AS-85" would be contrary to established safety protocols.

The Critical Role of the Safety Data Sheet (SDS)
Once the specific manufacturer and product name corresponding to "AS-85" are known, the

primary source for all safety and handling information will be the Safety Data Sheet (SDS). This

document is mandated by regulatory bodies and provides comprehensive information on the

substance.

Key sections of an SDS that are essential for developing safe handling procedures include:

Section 2: Hazards Identification: This section details the physical and health hazards

associated with the chemical.
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Section 7: Handling and Storage: Provides guidance on safe handling practices and

appropriate storage conditions.

Section 8: Exposure Controls/Personal Protection: This critical section specifies the

necessary Personal Protective Equipment (PPE) required to minimize exposure.

Section 13: Disposal Considerations: Outlines the appropriate methods for the safe disposal

of the chemical and its containers.

Recommended Personal Protective Equipment
(PPE)
The selection of appropriate PPE is entirely dependent on the hazards of the specific chemical.

A comprehensive PPE program is essential and should be based on a thorough hazard

assessment.[1] General categories of PPE that may be required for handling hazardous

chemicals in a laboratory setting include:

Eye and Face Protection: Safety glasses with side shields, goggles, or face shields may be

necessary to protect against splashes or airborne particles.[2]

Skin Protection: Chemical-resistant gloves are a primary barrier against skin contact. The

type of glove material must be selected based on its compatibility with the specific chemical

being handled. Lab coats, aprons, or full-body suits provide additional protection.

Respiratory Protection: If there is a risk of inhaling hazardous vapors, dusts, or mists, a

respirator may be required. The type of respirator and cartridge must be appropriate for the

specific airborne contaminant.

Procedural Workflow for Safe Handling and
Disposal
The following diagram illustrates a generalized workflow for the safe handling and disposal of a

chemical substance in a laboratory setting. This is a conceptual guide and must be adapted to

the specific standard operating procedures (SOPs) of your institution and the information

provided in the substance-specific SDS.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fda.gov/media/189366/download
https://royalsociety.org/news/2025/10/contaminant-mixtures-report/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8248211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Disposal

Identify Chemical & 
 Obtain SDS

Conduct Hazard Assessment

Select Appropriate PPE

Prepare Handling Area

Don PPE

Perform Experiment/
Handling in Designated Area

Segregate Waste at 
Point of Generation

Doff PPE CorrectlyPackage Waste for Disposal

Decontaminate Work AreaStore Waste in Designated 
Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8248211?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8248211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. A generalized workflow for the safe laboratory handling and disposal of chemical
substances.

Actionable Steps for Ensuring Safety
To proceed safely, the following steps are essential:

Confirm the Identity of "AS-85": Check container labels, purchase orders, or internal

documentation to find the full product name and manufacturer.

Obtain the Safety Data Sheet (SDS): Once the manufacturer is identified, the SDS can

typically be downloaded from their website or requested directly.

Develop a Standard Operating Procedure (SOP): Based on the information in the SDS and a

risk assessment, create a detailed SOP for all procedures involving "AS-85". This SOP

should include specific details on PPE, engineering controls (e.g., fume hood use), spill

response, and waste disposal.

Provide Training: All personnel who will be handling "AS-85" must be trained on the contents

of the SDS and the specific SOP.

By prioritizing accurate chemical identification and leveraging the detailed information within

the Safety Data Sheet, you can establish robust safety protocols that protect researchers,

ensure regulatory compliance, and build a foundation of trust in your laboratory's safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of AS-85 in the
Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8248211#personal-protective-equipment-for-
handling-as-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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